![molecular formula C20H13FN2O2 B2809612 N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide CAS No. 477499-44-8](/img/structure/B2809612.png)
N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide
Overview
Description
Scientific Research Applications
- Anti-Cancer : BFB derivatives have shown promise as anti-cancer agents. For instance, compound 5d demonstrated inhibition against lung, breast, colon, and cervical cancer cells .
Biological Activities: Researchers have explored BFB derivatives for their biological effects:
Synthetic Strategies and Pathways
Recent advances in synthetic strategies for BFB derivatives have expanded our understanding of their synthesis. Notably:
- Precursor : BFB can be synthesized using 2-aminophenol as a precursor. Various reaction conditions and catalysts have been employed, including nanocatalysts, metal catalysts, and ionic liquid catalysts .
Fluorescent Probes and Biochemical Studies
BFB derivatives find applications beyond drug discovery:
- Fluorescent Probe : N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide (also known as DMBA-N-oxide) is a BFB derivative used as a fluorescent probe in biochemical and physiological experiments. Its fluorescence properties make it valuable for studying cellular processes.
Quantitative Structure-Activity Relationship (QSAR) Modeling
QSAR methodologies correlate physicochemical properties with biological activity. Although not specific to BFB, similar approaches have been applied to related benzoxazole compounds .
Future Directions
The future directions for “N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide” could involve further exploration of its potential biological activities, given the wide range of activities exhibited by similar benzoxazole derivatives. These activities include antifungal, anti-inflammatory, antitumor, and anti-HIV activities .
Mechanism of Action
Target of Action
The primary target of N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide is Cathepsin S , a human protein . Cathepsin S is a lysosomal cysteine protease that plays a significant role in antigen processing, bone remodeling, and other cellular functions.
Mode of Action
It is known that the compound binds to the active site of the enzyme, potentially inhibiting its function .
Result of Action
Given its target, it is likely that the compound could affect immune response, bone remodeling, and other cellular functions regulated by cathepsin s .
properties
IUPAC Name |
N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13FN2O2/c21-14-11-9-13(10-12-14)19(24)22-16-6-2-1-5-15(16)20-23-17-7-3-4-8-18(17)25-20/h1-12H,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWYRXFWHYWDQJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC3=CC=CC=C3O2)NC(=O)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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